N-(5-Formylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• IUPAC Name: N-(5-formyl-1-bicyclo[3.2.1]octanyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C14H17N3O2/c18-10-13-2-1-3-14(9-13,5-4-13)17-12(19)11-8-15-6-7-16-11/h6-8,10H,1-5,9H2,(H,17,19)
• InChI Key: JIZHOLSGZBTCMV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(C1)(C2)NC(=O)C3=NC=CN=C3)C=O

Description

N-(5-Formylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(5-(hydroxymethyl)bicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide (540 mg, 2.1 mmol) in DCM (20 mL) was added PCC (670 mg, 3.1 mmol) in portions and the reaction mixture was stirred at room temperature for two hours. The mixture was filtered through a pad of silica gel and the filtrate was concentrated. The resulting residue was purified by column chromatography (silica gel, petroleum ether/ethyl acetate=2/1) to yield 350 mg (65%) of the title compound, N-(5-formylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide, as a white solid. ESI-MS m/z: 260 (M+H)+.